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Introduction
Lipofundin®, a lipid emulsion used for parenteral nutrition, is available in formulations

containing a mixture of medium-chain triglycerides (MCTs) and long-chain triglycerides (LCTs).

The inclusion of MCTs is not merely for caloric provision; it confers distinct metabolic and

physiological properties to the emulsion. This technical guide provides an in-depth exploration

of the role of MCTs in the effects of Lipofundin®, focusing on the biochemical and cellular

mechanisms that differentiate it from purely LCT-based emulsions. The information is intended

for researchers, scientists, and drug development professionals engaged in the fields of clinical

nutrition, metabolism, and pharmacology.

Biochemical and Pharmacokinetic Profile of
Lipofundin® MCT/LCT
The fundamental difference between MCTs and LCTs lies in their fatty acid chain length, which

dictates their subsequent metabolic fate. MCTs are composed of fatty acids with 6-12 carbon

atoms, while LCTs contain fatty acids with more than 12 carbon atoms. This structural

difference has profound implications for their absorption, transport, and metabolism.

Composition of Lipofundin® MCT/LCT
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The following table summarizes the typical composition of a Lipofundin® MCT/LCT 20%

emulsion.

Component Concentration

Medium-Chain Triglycerides (MCT) 100 g/L

Soya-bean Oil (LCT) 100 g/L

Glycerol 25 g/L

Egg Lecithin 12 g/L

α-Tocopherol (Vitamin E) 170 ± 40 mg/L

Sodium Oleate For pH adjustment

Water for Injection q.s. to 1000 mL

Total Energy approx. 1908 kcal/L

Theoretical Osmolarity approx. 380 mOsm/L

Pharmacokinetic Properties
The inclusion of MCTs significantly alters the pharmacokinetic profile of the lipid emulsion,

leading to more rapid clearance and metabolism compared to LCTs.

Parameter
Lipofundin®
MCT/LCT

Pure LCT Emulsion Reference(s)

Plasma Half-life of

Triglycerides
Approx. 9 minutes Longer (data varies) [1]

Metabolic Clearance Faster Slower [2]

Hydrolysis by

Lipoprotein Lipase
More rapid Slower [3]

Oxidation
More complete and

rapid
Slower [3]
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Metabolic Effects of Medium-Chain Triglycerides
The distinct metabolic pathway of MCTs is central to the unique effects of Lipofundin®

MCT/LCT. Unlike LCTs, which require carnitine for transport into the mitochondria, medium-

chain fatty acids (MCFAs) can enter the mitochondria directly, leading to rapid beta-oxidation.

Enhanced Ketogenesis and Energy Provision
The rapid oxidation of MCFAs in the liver leads to a more pronounced increase in ketone body

production compared to LCTs. These ketones serve as a readily available energy source for

peripheral tissues, including the brain and muscle.

Metabolic Marker
Effect of
Lipofundin®
MCT/LCT Infusion

Effect of LCT
Infusion

Reference(s)

Plasma Ketone

Bodies
Significant increase Minimal increase [4]

Plasma Glycerol Higher concentrations Lower concentrations [5]

Plasma Non-Esterified

Fatty Acids (NEFA)
Greater increase Lesser increase [2]

Nitrogen Balance
Improved (less

negative)
Less improvement [6]

Cellular Metabolism of Medium-Chain Fatty Acids
The following diagram illustrates the carnitine-independent transport of MCFAs into the

mitochondria and their subsequent metabolism.
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Metabolism of Medium-Chain Fatty Acids (MCFAs)

Physiological Effects of Lipofundin® MCT/LCT
Beyond its metabolic advantages, the MCT component of Lipofundin® has been shown to

exert direct physiological effects, particularly on the cardiovascular and immune systems.

Cardiovascular Effects: Positive Inotropy
Studies have demonstrated that Lipofundin® MCT/LCT can exert a positive inotropic effect on

the heart, potentially by increasing intracellular calcium concentrations in cardiomyocytes.[7][8]

Parameter
Lipofundin®
MCT/LCT 20%
(1 ml/kg)

Control
(Krebs-
Henseleit)

Intralipid®
20% (1 ml/kg)

Reference(s)

Left Ventricular

Systolic Pressure

(LVSP) Ratio (%)

110.6 ± 6.4 103.2 ± 2.1 104.1 ± 3.7 [7]

Intracellular

Calcium Level

(Fluorescence

Ratio)

3.92 ± 0.60 - 3.03 ± 0.53 [7]
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The proposed mechanism involves the modulation of calcium signaling within cardiac

myocytes, as illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/figure/Schematic-representation-of-medium-chain-triglycerides-MCT-metabolism-upon-ingestion-A_fig3_380292965
https://pubmed.ncbi.nlm.nih.gov/16844583/
https://pubmed.ncbi.nlm.nih.gov/16844583/
https://www.jove.com/t/30203/langendorff-retrograde-heart-perfusion-an-ex-vivo-technique-to
https://www.jove.com/t/30203/langendorff-retrograde-heart-perfusion-an-ex-vivo-technique-to
https://pubmed.ncbi.nlm.nih.gov/1901194/
https://pubmed.ncbi.nlm.nih.gov/1901194/
https://www.researchgate.net/figure/The-digestion-and-metabolism-of-MCT-LCT-and-STG-Abbreviations-Chyl-chylomicrons-gp_fig4_349040182
https://www.researchgate.net/figure/Procedure-for-isolated-heart-perfusion-experiment-The-procedure-commenced-when-the-heart_fig2_266879758
https://pmc.ncbi.nlm.nih.gov/articles/PMC4754268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4754268/
https://pubmed.ncbi.nlm.nih.gov/26885303/
https://pubmed.ncbi.nlm.nih.gov/26885303/
https://www.benchchem.com/product/b1172452#the-role-of-medium-chain-triglycerides-in-lipofundin-s-effects
https://www.benchchem.com/product/b1172452#the-role-of-medium-chain-triglycerides-in-lipofundin-s-effects
https://www.benchchem.com/product/b1172452#the-role-of-medium-chain-triglycerides-in-lipofundin-s-effects
https://www.benchchem.com/product/b1172452#the-role-of-medium-chain-triglycerides-in-lipofundin-s-effects
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172452?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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